N-({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)-N-methylisonicotinamide

• IUPAC Name: N-[[1-[2-(3-fluorophenyl)ethyl]piperidin-4-yl]methyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C21H26FN3O/c1-24(21(26)19-5-10-23-11-6-19)16-18-8-13-25(14-9-18)12-7-17-3-2-4-20(22)15-17/h2-6,10-11,15,18H,7-9,12-14,16H2,1H3
• InChI Key: TVNQUYXESZMPCH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC(=CC=C2)F)C(=O)C3=CC=NC=C3
• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol

Description

N-({1-[2-(3-fluorophenyl)ethyl]-4-piperidinyl}methyl)-N-methylisonicotinamide, commonly known as F 18 FP-CIT, is a radiopharmaceutical agent used for diagnostic purposes in the field of nuclear medicine. It is used to assess the integrity and function of the dopamine transporter system in the brain.

Mechanism of Action

F 18 FP-CIT binds to the dopamine transporter system in the brain, specifically the presynaptic dopamine transporters. It is taken up by the dopaminergic nerve terminals and accumulates in the striatum, a region of the brain involved in the regulation of movement. The binding of F 18 FP-CIT to the dopamine transporter system allows for the visualization and quantification of the dopamine transporter density in the brain.
Biochemical and Physiological Effects:
F 18 FP-CIT has no known biochemical or physiological effects on the body. It is a radiopharmaceutical agent used for diagnostic purposes only.

Advantages and Limitations for Lab Experiments

The main advantage of F 18 FP-CIT is its ability to accurately assess the integrity and function of the dopamine transporter system in the brain. It is a non-invasive diagnostic tool that provides valuable information for the diagnosis and management of movement disorders. However, F 18 FP-CIT has some limitations for lab experiments. It is a radiopharmaceutical agent that requires specialized equipment and trained personnel for its use. It also has a short half-life, which limits its availability for use in research studies.

Future Directions

There are several future directions for the use of F 18 FP-CIT in the field of nuclear medicine. One direction is the development of new radiopharmaceutical agents that can target other neurotransmitter systems in the brain. Another direction is the use of F 18 FP-CIT for the diagnosis and management of other neurological disorders, such as Huntington's disease and multiple system atrophy. Additionally, F 18 FP-CIT can be used in conjunction with other imaging modalities, such as magnetic resonance imaging (MRI), to provide a more comprehensive assessment of the brain.

Scientific Research Applications

F 18 FP-CIT is widely used in the field of nuclear medicine for diagnostic purposes. It is primarily used for the assessment of the dopamine transporter system in the brain, which is involved in the regulation of movement, mood, and cognition. F 18 FP-CIT is used to diagnose Parkinson's disease, dementia with Lewy bodies, and other movement disorders. It is also used to differentiate between essential tremor and Parkinson's disease.